Cas no 866725-77-1 (3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866725-77-1
• MF: C₂₅H₂₃NO₅S
• MW: 449.518825769424
• CID: 5821179
• PubChem ID: 2136728
• Update Time: 2025-10-23

3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6,7-dimethoxy-1-[(2-methylphenyl)methyl]quinolin-4-one
• F1604-0379
• AKOS001835786
• 3-(benzenesulfonyl)-6,7-dimethoxy-1-[(2-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• 866725-77-1
• 6,7-dimethoxy-1-(2-methylbenzyl)-3-(phenylsulfonyl)quinolin-4(1H)-one
• 3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H23NO5S/c1-17-9-7-8-10-18(17)15-26-16-24(32(28,29)19-11-5-4-6-12-19)25(27)20-13-22(30-2)23(31-3)14-21(20)26/h4-14,16H,15H2,1-3H3
• InChI Key： LDYICYAZTBRHAH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)C2=C(C=C(OC)C(OC)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 449.12969401g/mol
• Monoisotopic Mass: 449.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one

3-(Benzenesulfonyl)-6,7-Dimethoxy-1-(2-Methylphenyl)Methyl-1,4-Dihydroquinolin-4-one: A Comprehensive Overview

3-(Benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866725-77-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The quinoline scaffold is a fundamental component of many bioactive molecules and has been extensively studied for its pharmacological potential. The presence of the benzenesulfonyl, dimethoxy, and methylphenylmethyl substituents in this compound adds to its structural complexity and influences its biological activity. These functional groups can modulate the compound's interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent research has highlighted the importance of 3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways, such as protein kinases and topoisomerases.

In addition to its anticancer properties, 3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one has been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis.

The pharmacokinetic properties of 3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. Furthermore, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

One of the key challenges in the development of new drugs is ensuring their selectivity and specificity towards target molecules. 3-(Benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one has shown promising selectivity towards specific protein targets involved in cancer and inflammation. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the compound.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions between 3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one and its biological targets. Molecular docking studies have provided insights into the binding modes and key interactions that contribute to its biological activity. These findings have guided the rational design of more potent analogs with improved pharmacological properties.

The clinical potential of 3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one is currently being explored through preclinical studies. These studies aim to evaluate its efficacy and safety in animal models of various diseases. Early results have been encouraging, with the compound demonstrating significant therapeutic benefits in preclinical settings.

In conclusion, 3-(benzenesulfonyl)-6,7-dimethoxy-1-(2-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866725-77-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing the treatment of various diseases.